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An In-depth Technical Guide to the Synthesis and Characterization of 2-(p-
Tolylsulfonyl)ethanol

Authored by Gemini, Senior Application Scientist
Abstract

This technical guide provides a comprehensive overview of 2-(p-Tolylsulfonyl)ethanol
(TSEtOH), a valuable bifunctional molecule utilized in organic synthesis. The document details
its physicochemical properties, outlines a robust and reproducible synthetic protocol, and
describes the essential analytical techniques for its structural confirmation and purity
assessment. This guide is intended for researchers, chemists, and professionals in drug
development who require a practical, in-depth understanding of this versatile chemical
intermediate. We delve into the causality behind experimental choices, ensuring that each
protocol is a self-validating system grounded in established chemical principles.

Introduction and Significance

2-(p-Tolylsulfonyl)ethanol, also known as 2-tosylethanol, is an organic compound featuring
both a hydroxyl group and a p-tolylsulfonyl (tosyl) group. This unique combination of functional
groups makes it a highly useful building block in synthetic chemistry. The sulfone moiety is a
strong electron-withdrawing group, which activates the adjacent methylene protons and makes
the hydroxyl group a potential leaving group after conversion to a derivative. Its applications
range from its use as a precursor for vinyl sulfones to its role in the synthesis of more complex
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molecules and protecting groups.[1] For instance, it serves as a key intermediate in the
preparation of the 2-(p-tolylsulfonyl)ethoxymethyl (TEM) protecting group for alcohols.
Understanding its synthesis and characterization is fundamental for its effective application in
multi-step synthetic campaigns.

Physicochemical and Safety Data

A thorough understanding of a compound's physical properties and safety profile is critical
before its use in any experimental setting. The key data for 2-(p-Tolylsulfonyl)ethanol are
summarized below.[1][2][3]

Table 1: Physicochemical Properties of 2-(p-
Tolylsulfonyl)ethanol

Property Value

CAS Number 22381-54-0[2]

Molecular Formula CoH12035[1]

Molecular Weight 200.25 g/mol [2]

Appearance White to off-white solid/crystals[1]
Melting Point 50-56 °C[2]

Boiling Point 178-181 °C at 0.2 mmHg[2]
Functional Groups Hydroxyl, Sulfone[2]

Safety and Handling

2-(p-Tolylsulfonyl)ethanol is classified as acutely toxic if swallowed and requires careful
handling in a well-ventilated laboratory fume hood.[2] Appropriate personal protective
equipment (PPE), including safety goggles, gloves, and a lab coat, should be worn at all times.

¢ GHS Pictogram: GHSO07 (Exclamation mark)[2]
 Signal Word: Warning[2]

e Hazard Statement: H302: Harmful if swallowed[2]
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Synthesis of 2-(p-Tolylsulfonyl)ethanol

The most direct and common synthesis of 2-(p-Tolylsulfonyl)ethanol involves the nucleophilic
substitution reaction between sodium p-toluenesulfinate and 2-chloroethanol. This method is
efficient and utilizes readily available starting materials.

Synthesis Workflow Diagram

The diagram below illustrates the synthetic pathway from sodium p-toluenesulfinate and 2-
chloroethanol to the final product.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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